Cas no 22299-70-3 (Pentane,1-bromo-3-methyl-, (3S)-)

• Product Name: Pentane,1-bromo-3-methyl-, (3S)-
• CAS No: 22299-70-3
• MF: C₆H₁₃Br
• MW: 165.071421384811
• CID: 250683
• PubChem ID: 12784361
• Update Time: 2025-04-19

Pentane,1-bromo-3-methyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Pentane,1-bromo-3-methyl-, (3S)-
• (3S)-1-bromo-3,7-dimethyloct-6-ene
• (3S)-1-bromo-3-methylpentane
• (S)-(+)-1-bromo-3-methylpentane
• (S)-(+)-Citronellyl bromide
• (S)-1-bromo-3-methyl-pentane
• (S)-8-Bromo-2,6-dimethyl-2-octene
• (S)-8-bromo-2,6-dimethyloct-2-ene
• (S)-Citronellyl bromide
• 2-Octene
• 2-Octene,8-bromo-2,6-dimethyl-, (6S)-
• 377716_ALDRICH
• AC1Q29G3
• AC1Q29G4
• AG-D-86283
• CTK4C3734
• S-(+)-citronellyl bromide
• SCHEMBL4000547
• MDCCBJLCTOTLKM-LURJTMIESA-N
• 22299-70-3
• AKOS006280255
• (S)-1-BROMO-3-METHYLPENTANE

• Inchi： 1S/C6H13Br/c1-3-6(2)4-5-7/h6H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： MDCCBJLCTOTLKM-LURJTMIESA-N
• SMILES： BrCC[C@@H](C)CC

Computed Properties

• Exact Mass: 164.02006g/mol
• Monoisotopic Mass: 164.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų